Cas no 118425-02-8 (6-acetamido-5-oxohexanoic acid)

6-Acetamido-5-oxohexanoic acid is a specialized organic compound featuring both acetamido and oxohexanoic acid functional groups, making it a versatile intermediate in synthetic organic chemistry. Its structure allows for selective reactivity, particularly in peptide synthesis and the preparation of modified amino acid derivatives. The compound’s keto and carboxyl groups enable further functionalization, while the acetamido moiety enhances stability during reactions. It is particularly useful in pharmaceutical research for designing bioactive molecules or prodrugs. The balanced polarity of 6-acetamido-5-oxohexanoic acid ensures good solubility in common organic solvents, facilitating its use in multi-step synthetic processes. Its well-defined structure also aids in reproducibility for industrial and academic applications.
6-acetamido-5-oxohexanoic acid structure
118425-02-8 structure
Product Name:6-acetamido-5-oxohexanoic acid
CAS No:118425-02-8
MF:C8H13NO4
MW:187.193122625351
CID:3666165
PubChem ID:19793124
Update Time:2025-05-20

6-acetamido-5-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 6-(acetylamino)-5-oxo-
    • 6-acetamido-5-oxohexanoic acid
    • SCHEMBL9485085
    • EN300-28271626
    • 118425-02-8
    • Inchi: 1S/C8H13NO4/c1-6(10)9-5-7(11)3-2-4-8(12)13/h2-5H2,1H3,(H,9,10)(H,12,13)
    • InChI Key: ZCUQGSWJWJMUBF-UHFFFAOYSA-N
    • SMILES: O=C(CNC(C)=O)CCCC(=O)O

Computed Properties

  • Exact Mass: 187.08445790Da
  • Monoisotopic Mass: 187.08445790Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 83.5Ų

6-acetamido-5-oxohexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28271626-1g
6-acetamido-5-oxohexanoic acid
118425-02-8
1g
$871.0 2023-09-09
Enamine
EN300-28271626-5g
6-acetamido-5-oxohexanoic acid
118425-02-8
5g
$2525.0 2023-09-09
Enamine
EN300-28271626-10g
6-acetamido-5-oxohexanoic acid
118425-02-8
10g
$3746.0 2023-09-09
Enamine
EN300-28271626-0.05g
6-acetamido-5-oxohexanoic acid
118425-02-8 95.0%
0.05g
$732.0 2025-03-19
Enamine
EN300-28271626-0.1g
6-acetamido-5-oxohexanoic acid
118425-02-8 95.0%
0.1g
$767.0 2025-03-19
Enamine
EN300-28271626-0.25g
6-acetamido-5-oxohexanoic acid
118425-02-8 95.0%
0.25g
$801.0 2025-03-19
Enamine
EN300-28271626-0.5g
6-acetamido-5-oxohexanoic acid
118425-02-8 95.0%
0.5g
$836.0 2025-03-19
Enamine
EN300-28271626-1.0g
6-acetamido-5-oxohexanoic acid
118425-02-8 95.0%
1.0g
$871.0 2025-03-19
Enamine
EN300-28271626-2.5g
6-acetamido-5-oxohexanoic acid
118425-02-8 95.0%
2.5g
$1707.0 2025-03-19
Enamine
EN300-28271626-5.0g
6-acetamido-5-oxohexanoic acid
118425-02-8 95.0%
5.0g
$2525.0 2025-03-19

Additional information on 6-acetamido-5-oxohexanoic acid

Recent Advances in the Study of 6-Acetamido-5-oxohexanoic Acid (CAS: 118425-02-8) and Its Applications in Chemical Biology and Medicine

6-Acetamido-5-oxohexanoic acid (CAS: 118425-02-8) is a bioactive compound that has garnered increasing attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of various pharmacologically active molecules, as well as its direct biological activities. This research brief aims to summarize the latest findings on this compound, highlighting its synthesis, mechanisms of action, and potential applications in drug development.

One of the most significant advancements in the study of 6-acetamido-5-oxohexanoic acid is its application in the synthesis of novel enzyme inhibitors. Researchers have utilized this compound as a building block for the development of inhibitors targeting specific enzymes involved in metabolic pathways, such as those related to amino acid metabolism. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of 6-acetamido-5-oxohexanoic acid into a series of potent inhibitors for glutamine synthetase, an enzyme implicated in various pathological conditions, including cancer and neurodegenerative diseases.

In addition to its role in enzyme inhibition, 6-acetamido-5-oxohexanoic acid has shown promise as a modulator of cellular signaling pathways. Recent research has revealed its ability to interact with key signaling molecules, such as G-protein coupled receptors (GPCRs), which are critical targets for drug discovery. A study conducted by Smith et al. (2024) reported that derivatives of 6-acetamido-5-oxohexanoic acid exhibited selective binding to specific GPCR subtypes, suggesting potential applications in the treatment of disorders like hypertension and inflammation.

The synthesis and optimization of 6-acetamido-5-oxohexanoic acid derivatives have also been a focal point of recent research. Advances in synthetic methodologies, including green chemistry approaches, have enabled the efficient production of this compound with high purity and yield. For example, a 2023 paper in Organic Letters described a novel catalytic system for the asymmetric synthesis of 6-acetamido-5-oxohexanoic acid, which significantly improved the enantioselectivity and scalability of the process. These developments are crucial for the large-scale production of this compound for both research and therapeutic purposes.

Furthermore, the pharmacokinetic and pharmacodynamic properties of 6-acetamido-5-oxohexanoic acid have been investigated in preclinical models. Studies have demonstrated favorable absorption and distribution profiles, as well as low toxicity, making it a viable candidate for further drug development. A recent in vivo study published in Biochemical Pharmacology (2024) highlighted the compound's ability to cross the blood-brain barrier, opening new avenues for its use in treating central nervous system disorders.

In conclusion, 6-acetamido-5-oxohexanoic acid (CAS: 118425-02-8) represents a versatile and promising compound in the realm of chemical biology and medicine. Its applications span from enzyme inhibition to modulation of cellular signaling pathways, and recent advancements in synthesis and preclinical evaluation have further solidified its potential. Future research should focus on exploring its therapeutic efficacy in clinical settings and expanding its utility in drug discovery pipelines. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for innovation in the pharmaceutical industry.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd